5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-methyl-3-nitro-1-phenacylpyrazole-4-carbonitrile
• InChI: InChI=1S/C13H10N4O3/c1-9-11(7-14)13(17(19)20)15-16(9)8-12(18)10-5-3-2-4-6-10/h2-6H,8H2,1H3
• InChI Key: JBQVCLOOPXZWGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)C2=CC=CC=C2)[N+](=O)[O-])C#N
• Molecular Formula: C13H10N4O3
• Molecular Weight: 270.24 g/mol

Description

5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile, also known as MNPC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation, tumor growth, and microbial infection. 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile has also been shown to interact with DNA and RNA, which may contribute to its anti-tumor and anti-microbial properties.
Biochemical and Physiological Effects
5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile has been shown to have a range of biochemical and physiological effects, including the inhibition of inflammatory cytokines, the induction of apoptosis in tumor cells, and the inhibition of bacterial growth. 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile is its versatility, as it can be used in a variety of applications in different fields. 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile is also relatively easy to synthesize and purify, which makes it accessible for laboratory experiments. However, one limitation of 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile is its potential toxicity, as it has been shown to be cytotoxic at high concentrations. Therefore, caution should be taken when handling 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile in laboratory experiments.

Future Directions

There are several future directions for research on 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile. One direction is the development of 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile-based materials with unique properties for use in various applications. Another direction is the investigation of the potential use of 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile as an anti-inflammatory, anti-tumor, and anti-microbial agent in clinical settings. Additionally, further studies are needed to elucidate the mechanism of action of 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile and to determine its potential toxicity and side effects.

Scientific Research Applications

5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. In materials science, 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, 5-methyl-3-nitro-1-(2-oxo-2-phenylethyl)-1H-pyrazole-4-carbonitrile has been studied for its potential use as a catalyst for the degradation of organic pollutants.